
Introduction: The Strategic Value of a
Functionalized Pyrrole Core

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 5-Iodo-1H-pyrrole-2-carbonitrile

Cat. No.: B11886005

Get Quote

The pyrrole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous

natural products and blockbuster drugs.[1] Its electron-rich nature and hydrogen-bonding

capabilities make it a critical pharmacophore for engaging with biological targets.[2] The

strategic functionalization of the pyrrole nucleus allows for the fine-tuning of a molecule's steric,

electronic, and pharmacokinetic properties.

5-iodo-1H-pyrrole-2-carbonitrile emerges as a particularly valuable synthetic intermediate

due to the orthogonal reactivity of its functional groups. The cyano group (nitrile) is a versatile

handle for transformation into amines, amides, or tetrazoles, while also acting as an electron-

withdrawing group that modulates the ring's reactivity.[3][4] The iodo-substituent at the C5

position is the key to its utility as a building block, serving as an excellent leaving group in a

wide array of palladium-catalyzed cross-coupling reactions.[5][6] This dual functionality allows

for sequential, site-selective modifications, making it an ideal platform for building molecular

diversity in drug discovery campaigns.[2][7]

Physicochemical Properties
The fundamental physical and chemical properties of 5-iodo-1H-pyrrole-2-carbonitrile are

summarized below. These data are critical for handling, reaction setup, and purification.
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Property Value Source(s)

Molecular Formula C₅H₃IN₂ PubChem

Molecular Weight 217.99 g/mol PubChem

Appearance White to off-white solid/powder Internal Data

Melting Point 138-144 °C Internal Data

Boiling Point
Decomposes at elevated

temperatures
Internal Data

Solubility

Soluble in methanol, DMF,

DMSO, and chlorinated

solvents

Internal Data

InChI Key
RDNQPKSQJIXTSA-

UHFFFAOYSA-N
PubChem

SMILES C1=CC(=C(N1)I)C#N PubChem

Spectroscopic Profile: A Guide to Characterization
Accurate characterization is essential for confirming the identity and purity of 5-iodo-1H-
pyrrole-2-carbonitrile. The following sections detail the expected spectroscopic signatures.

¹H NMR Spectroscopy
The ¹H NMR spectrum is expected to be simple and diagnostic. The two protons on the pyrrole

ring form an AX system, appearing as two doublets.

δ ~6.5-6.8 ppm (d, 1H): Attributed to the proton at the C3 position.

δ ~6.2-6.5 ppm (d, 1H): Attributed to the proton at the C4 position.

δ >10 ppm (br s, 1H): The N-H proton, which is often broad and may exchange with D₂O.

Rationale: The electron-withdrawing cyano group deshields the adjacent C3 proton, shifting it

downfield relative to the C4 proton.
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¹³C NMR Spectroscopy
The ¹³C NMR spectrum will show five distinct signals corresponding to the carbon atoms of the

pyrrole ring and the nitrile group.

δ ~130-135 ppm: C5 (carbon bearing the iodine).

δ ~120-125 ppm: C3.

δ ~115-120 ppm: C4.

δ ~110-115 ppm: C≡N (nitrile carbon).

δ ~95-105 ppm: C2 (carbon bearing the nitrile).

Infrared (IR) Spectroscopy
The IR spectrum provides clear confirmation of the key functional groups.

~3300-3400 cm⁻¹ (sharp): N-H stretching vibration.

~2220-2240 cm⁻¹ (strong, sharp): C≡N stretching vibration, characteristic of a nitrile group.

[8]

~1400-1500 cm⁻¹: C=C stretching vibrations within the pyrrole ring.

~500-600 cm⁻¹: C-I stretching vibration.

Mass Spectrometry (MS)
Under Electron Ionization (EI) or Electrospray Ionization (ESI), the mass spectrum will be

dominated by the molecular ion peak.

m/z ≈ 218: [M]⁺ or [M+H]⁺, corresponding to the molecular weight of the compound.

Fragmentation: Characteristic losses may include iodine (I, 127 Da) and hydrogen cyanide

(HCN, 27 Da).

Synthesis and Purification

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/figure/Upper-trace-IR-spectrum-of-1H-pyrrole-2-carbonyl-azide-1-isolated-in-an-N2-matrix-at_fig1_327635492
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11886005?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-iodo-1H-pyrrole-2-carbonitrile is typically synthesized via electrophilic iodination of the

parent 1H-pyrrole-2-carbonitrile. The electron-rich nature of the pyrrole ring makes it

susceptible to electrophilic substitution, primarily at the C5 position.[2]

Synthetic Workflow

Reactants

Product

1H-Pyrrole-2-carbonitrile

5-iodo-1H-pyrrole-2-carbonitrile

Electrophilic Iodination

Iodine (I₂) 
 KOH / DMF Figure 1: General workflow for the synthesis of 5-iodo-1H-pyrrole-2-carbonitrile.

Click to download full resolution via product page

Caption: Figure 1: General workflow for the synthesis of 5-iodo-1H-pyrrole-2-carbonitrile.

Experimental Protocol
The following protocol is a representative method adapted from standard procedures for the

iodination of electron-rich heterocycles.[9]

Reaction Setup: To a solution of 1H-pyrrole-2-carbonitrile (1.0 equiv.) in anhydrous N,N-

Dimethylformamide (DMF), add potassium hydroxide (KOH) (3.6 equiv.) in portions. Stir the

mixture for 30 minutes at room temperature to form the potassium pyrrolide salt.

Iodination: Cool the reaction mixture to 0 °C in an ice bath. Add a solution of iodine (I₂) (1.0

equiv.) in DMF dropwise over 30 minutes.

Reaction Monitoring: Allow the mixture to warm to room temperature and stir for 4-6 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).
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Workup: Upon completion, pour the reaction mixture into a beaker containing a mixture of

water and saturated aqueous ammonium chloride (NH₄Cl). Stir for 30 minutes to precipitate

the product.

Isolation: Collect the precipitate by vacuum filtration, wash with cold water, and dry under

vacuum to yield the crude product.

Causality: The use of a base like KOH deprotonates the pyrrole N-H, increasing the electron

density of the ring and activating it towards electrophilic attack by iodine. DMF is an excellent

polar aprotic solvent for this transformation.

Purification and Quality Control
The crude product is typically purified by recrystallization from an ethanol/water mixture or by

column chromatography on silica gel. Purity should be confirmed by melting point analysis and

NMR spectroscopy to ensure the absence of starting material and regioisomers.

Chemical Reactivity and Stability
Cross-Coupling Reactions
The primary utility of the C-I bond is its participation in transition-metal-catalyzed cross-coupling

reactions. It readily undergoes Suzuki, Stille, Sonogashira, and Buchwald-Hartwig aminations,

allowing for the introduction of aryl, vinyl, alkynyl, and amino substituents at the C5 position.[5]

[6] This reactivity makes it an indispensable tool for elaborating the pyrrole scaffold.

Reactivity Diagram: Suzuki Coupling

5-iodo-1H-pyrrole-
2-carbonitrile

5-aryl-1H-pyrrole-
2-carbonitrile

Aryl Boronic Acid
(Ar-B(OH)₂)

Pd Catalyst
(e.g., Pd(PPh₃)₄)

+ Base
Figure 2: Application in a Suzuki cross-coupling reaction.
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Caption: Figure 2: Application in a Suzuki cross-coupling reaction.

Stability and Storage
5-iodo-1H-pyrrole-2-carbonitrile is a stable solid under standard laboratory conditions.

However, like many iodo-aromatic compounds, it can be sensitive to light and should be stored

in amber vials. For long-term storage, it is recommended to keep the compound in a cool (2-8

°C), dry place under an inert atmosphere (e.g., argon or nitrogen).

Applications in Research and Drug Discovery
Pyrrole-containing molecules have demonstrated a vast range of biological activities, including

anticancer, antimicrobial, and antiviral properties.[7][10] 5-iodo-1H-pyrrole-2-carbonitrile
serves as a key starting material for accessing novel analogues of these bioactive compounds.

Its ability to participate in late-stage functionalization via cross-coupling reactions allows

medicinal chemists to rapidly generate libraries of compounds for structure-activity relationship

(SAR) studies, accelerating the drug discovery process.[2]

Conclusion
5-iodo-1H-pyrrole-2-carbonitrile is a high-value chemical intermediate with a well-defined set

of physical and spectroscopic properties. Its strategic combination of a versatile nitrile group

and a reactive C-I bond makes it an enabling tool for the synthesis of complex, functionalized

pyrroles. A thorough understanding of its properties, synthesis, and reactivity, as detailed in this

guide, is crucial for its effective application in advancing research in organic synthesis,

materials science, and medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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